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Compound of Interest

Compound Name: 2-Methoxyethyl 2-sulfanylacetate
CAS No.: 19788-48-8
Cat. No.: B017005
Get Quote
. J

Technical Guidance for Laboratory & Safety Operations

Executive Summary & Chemical Profile

2-Methoxyethyl 2-sulfanylacetate (CAS: 19788-48-8), also known as 2-methoxyethyl
thioglycolate, presents a dual-hazard profile that complicates standard disposal protocols.[1] It
combines the stench characteristics of thiols with the reproductive toxicity associated with
glycol ethers (specifically its metabolite, 2-methoxyethanol).

Effective disposal requires a strategy that neutralizes the odor before the waste enters the
central accumulation area, while simultaneously preventing exposure to the teratogenic
hydrolysis products.

Chemical Identification & Properties
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Parameter Data Operational Implication

Use for waste tagging and

CAS Number 19788-48-8 i o
inventory reconciliation.

2-Methoxyethyl thioglycolate; ] ]
Common in cross-referencing

Synonyms Mercaptoacetic acid 2-
SDS.

methoxyethyl ester

Contains Sulfur (requires

Molecular Formula - ]
specific waste stream coding).

Stench, Skin Sensitizer, Requires fume hood use and

Key Hazards ) ] o )
Reprotoxin, Aquatic Toxicity double-gloving.

Combustible; classify as D001
Flash Point > 90°C (Typical for esters) only if mixed with flammable

solvents.

Pre-Disposal Assessment & Safety Engineering

Before handling waste, you must establish a "Stench Control Zone" and selecting the correct
PPE to prevent skin absorption of the glycol ether moiety.

Personal Protective Equipment (PPE) Matrix

o Respiratory: Work exclusively within a certified chemical fume hood. If work outside the hood
Is unavoidable (e.qg., spill cleanup), use a full-face respirator with organic vapor/acid gas
cartridges.

e Dermal (Critical): This compound can hydrolyze to 2-methoxyethanol, which is readily
absorbed through the skin.

Primary Layer:[2][3][4][5] Silver Shield® (Laminate) or Butyl Rubber (best resistance).

o

o

Secondary Layer: Standard Nitrile (for dexterity, but offers poor long-term protection

against glycol ethers).

Protocol:Double-glove. Change outer nitrile gloves immediately upon splash contact.

o
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The "Thiol Oxidation" Principle

You cannot dispose of free thiols directly into general organic waste drums; the odor will
permeate the container seals and contaminate the waste facility. You must chemically oxidize
the thiol group (

) to a disulfide (
) or sulfonate (
) using a bleach solution.

Reaction Logic:

(Note: Sodium Hypochlorite (Bleach) is the preferred oxidant for disposal due to accessibility
and alkalinity).

Step-by-Step Disposal Protocols
Protocol A: Residual Waste & Glassware
Decontamination

Use this for empty bottles, pipettes, and glassware containing trace amounts.

Preparation: In the fume hood, prepare a 10-15% Sodium Hypochlorite (Bleach) solution.
o Immersion: Fully submerge glassware/tips in the bleach bath.

o Soak Time: Allow to soak for 12—24 hours. This ensures complete oxidation of the thiol and
hydrolysis of the ester.

* Rinse: Remove glassware, rinse with copious water. The rinsate can generally be flushed
down the drain if local regulations permit (check pH); otherwise, collect rinsate as agueous
waste.

e Solids: Place decontaminated solid waste (gloves, paper towels) into a sealed bag before
placing in the solid waste bin.

Protocol B: Bulk Liquid Disposal (Stock Solutions)
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Use this for expiring stock or reaction mixtures.

e Segregation: Do NOT mix directly with "General Organic Waste" or "Chlorinated Waste"
immediately.

e Oxidative Neutralization (The "Kill Step"):

[¢]

Place the waste liquid in a beaker inside the fume hood with a stir bar.

o

Slowly add dilute bleach (10%) or Hydrogen Peroxide (3%) while stirring.

[e]

CAUTION: This reaction is exothermic. Monitor temperature.

o

Test for odor elimination.[6] If the "rotten egg" smell persists, add more oxidant.

e pH Adjustment: The resulting solution may be acidic (if sulfonic acids form) or basic (from
bleach). Neutralize to pH 5-9 using Sodium Bicarbonate or Dilute HCI.

e Final Packaging:

o Pour the neutralized mixture into a waste container labeled "Aqueous Waste with Sulfur
Compounds".

o Do not fill the container >90% full (allow headspace for potential off-gassing).
o Cap tightly.[1][3][5][71[8]

Waste Stream Classification & Labeling

Proper labeling is the primary defense against downstream accidents.
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Waste Stream Content Description Hazard Codes (USA/RCRA)

"Aqueous waste containing 2-

o methoxyethyl 2- Toxic, Irritant. (Check if D001
Stream 1: Bulk Liquid . )
sulfanylacetate, neutralized applies based on solvent).
with bleach."

"Debris (gloves, towels) )
) ) ) ) Toxic (State "Stench" clearly
Stream 2: Solids contaminated with Thiol/Glycol

on label).
Ether."

Critical Note on Glycol Ethers: Ensure the label explicitly states "Contains Glycol Ether

Derivatives — Reproductive Toxin." This alerts waste handlers to use higher-grade skin

protection.

Emergency Response: Spills

Scenario: A 100mL bottle drops and shatters in the lab.

Evacuate & Isolate: Clear the immediate area.[3][7] Alert colleagues. The smell will be
instant.

Ventilate: Ensure fume hoods are in "Emergency/Purge” mode if available. Do not open
windows (pushes odor into corridors).

PPE Up: Don Silver Shield gloves, goggles, and a respirator (if outside hood).

Contain: Surround the spill with absorbent pads or vermiculite.

Neutralize: Pour dilute bleach (or a specific thiol-neutralizing spill kit agent) directly onto the
absorbent material. Let it sit for 15 minutes.

Collect: Scoop the wet absorbent into a wide-mouth jar. Seal with Parafilm or electrical tape
around the lid.

Label: "Hazardous Waste: Thiol Spill Debris (Bleach Treated)."
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Operational Workflow Diagram

Waste Generation:
2-Methoxyethyl 2-sulfanylacetate

Assessment:
Is it Pure Liquid or Trace/Glassware?

Small Scale

Trace/Glassware Bulk Liquid/Stock

/

Submerge in 10% Bleach Bath Controlled Oxidation
(12-24 Hours) (Slow addition of Bleach/H202)
A

|
l IOdor Persists

Rinse with Water Check Odor & pH

Ddor Gone

Dispose as Solid Waste Transfer to Waste Drum:

(Sealed Bag) ‘Aqueous Waste w/ Sulfur'

Click to download full resolution via product page
Figure 1: Decision tree for the safe neutralization and disposal of thiol-based esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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